Cas no 2229599-22-6 (4-(2-bromo-4-nitrophenyl)butanal)

• Product Name: 4-(2-bromo-4-nitrophenyl)butanal
• CAS No: 2229599-22-6
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 5807965
• PubChem ID: 165650231
• Update Time: 2025-06-08

4-(2-bromo-4-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-nitrophenyl)butanal
• EN300-1934863
• 2229599-22-6

• Inchi： 1S/C10H10BrNO3/c11-10-7-9(12(14)15)5-4-8(10)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： SJYALGXAIUQGOA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCCC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2-bromo-4-nitrophenyl)butanal

Introduction to 4-(2-bromo-4-nitrophenyl)butanal (CAS No. 2229599-22-6)

4-(2-bromo-4-nitrophenyl)butanal (CAS No. 2229599-22-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by a butanal moiety attached to a 2-bromo-4-nitrophenyl group, which imparts specific chemical reactivity and biological activity.

The butanal functional group in 4-(2-bromo-4-nitrophenyl)butanal is known for its aldehyde functionality, which can participate in various chemical reactions such as nucleophilic addition, condensation, and oxidation. The presence of the 2-bromo-4-nitrophenyl substituent introduces additional reactivity and complexity, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent research has focused on the potential applications of 4-(2-bromo-4-nitrophenyl)butanal in drug discovery and materials science. In medicinal chemistry, the compound's structure has been explored for its ability to modulate biological pathways and interact with specific protein targets. For instance, studies have shown that compounds with similar structures can exhibit anti-inflammatory, anti-cancer, and antimicrobial properties.

In materials science, the unique electronic and optical properties of 4-(2-bromo-4-nitrophenyl)butanal have been investigated for their potential use in the development of advanced materials. The presence of the nitro group and bromine atom can influence the electronic structure and stability of the material, making it suitable for applications in organic electronics and photovoltaics.

The synthesis of 4-(2-bromo-4-nitrophenyl)butanal typically involves a multi-step process that includes the formation of the 2-bromo-4-nitrophenyl intermediate followed by its coupling with butanal. The reaction conditions and choice of reagents are crucial for achieving high yields and purity. Common methods include electrophilic aromatic substitution reactions and coupling reactions using transition metal catalysts.

One of the key challenges in working with 4-(2-bromo-4-nitrophenyl)butanal is its potential instability under certain conditions. The nitro group can undergo reduction to form amino derivatives, which may alter the compound's properties. Therefore, careful handling and storage are essential to maintain its integrity and functionality.

In terms of safety, while 4-(2-bromo-4-nitrophenyl)butanal is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 4-(2-bromo-4-nitrophenyl)butanal are promising. Ongoing research aims to optimize its synthesis methods, enhance its stability, and explore new applications in both medicinal chemistry and materials science. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive further advancements in this field.

In conclusion, 4-(2-bromo-4-nitrophenyl)butanal (CAS No. 2229599-22-6) is a versatile compound with significant potential in various scientific disciplines. Its unique structure and properties make it an important molecule for further investigation and development.